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Compound of Interest

Compound Name: Histidinyl-Alanine

CAS No.: 16874-75-2

Cat. No.: B096166 Get Quote

Executive Safety Summary
Histidinyl-Alanine (His-Ala) is a dipeptide generally classified as non-hazardous under OSHA

GHS standards (29 CFR 1910.1200). It does not carry specific EPA RCRA "P" (acutely toxic) or

"U" (toxic) waste codes.

However, operational disposal depends on the matrix. While the pure powder is low-risk, His-

Ala is frequently dissolved in hazardous HPLC mobile phases (Acetonitrile/Methanol) or

biological media.[1] You must classify the waste based on the entire mixture, not just the solute.
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State of Matter Matrix/Solvent Hazard Class Disposal Route

Solid
Pure Powder /

Lyophilized
Non-Regulated

Non-Hazardous

Chemical Waste (or

Trash*)

Liquid
Aqueous Buffer (pH 5-

9)
Non-Hazardous

Sanitary Sewer (with

EHS approval)

Liquid
Organic Solvents

(HPLC)
Ignitable (D001)

Hazardous Solvent

Waste Stream

Solid/Liquid Cell Culture Media Biohazardous
Autoclave/Bleach

Bio-Waste

*Note: While legally permissible in some jurisdictions to trash non-hazardous solids, "Best

Laboratory Practice" dictates collecting all chemical powders to prevent custodial alarm.[1]

Waste Characterization & Regulatory Logic
Before disposal, the generator must perform a Waste Determination as required by 40 CFR

262.11.[1]

Chemical Identity
Substance: L-Histidyl-L-Alanine (or isomers)[1]

CAS No: 16874-75-2 (Generic dipeptide classification)[2]

RCRA Status: Not Listed.[3]

Characteristic Hazards: None (Not Ignitable, Corrosive, Reactive, or Toxic by TCLP).[1]

The "Mixture Rule" Risk
In drug development, His-Ala is often analyzed via HPLC.[1] If the peptide is dissolved in

Acetonitrile or Methanol, the waste exhibits the characteristic of Ignitability (Flash point <60°C).
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Rule: The entire volume must be managed as Hazardous Chemical Waste (Code

D001/F003).

Critical Error: Never dilute solvent waste with water to "remove" the hazard. This is illegal

treatment.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminants)
Applicability: Expired lyophilized powder, contaminated weigh boats, gloves.[1]

Segregation: Do not mix with sharps or biohazard bags unless contaminated with infectious

agents.

Containerization: Use a clear, heavy-duty polyethylene bag or a wide-mouth HDPE jar.

Labeling:

Label as "Non-Regulated Chemical Waste."

List contents: "Histidinyl-Alanine (Solid)."[4]

Why? Labeling prevents "unknown white powder" incidents that trigger expensive HazMat

responses.

Disposal: Seal securely and transfer to your facility's Non-Hazardous Waste accumulation

area.

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)
Applicability: His-Ala in PBS, Water, or TRIS buffers.[1]

pH Verification: Measure pH. It must be between 5.0 and 9.0 (or local limit, typically 5.5–

10.5).[1]

Solubility Check: His-Ala is water-soluble.[5] No precipitation risk.
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Disposal Action:

If < 1 Liter: May be flushed down the laboratory sink with copious water (20:1 dilution) if

facility permits.

If > 1 Liter: Collect in a carboy labeled "Non-Hazardous Aqueous Waste."

Prohibited: Do not pour if the solution contains heavy metals or azides (preservatives).

Protocol C: HPLC & Organic Solvent Waste (High
Priority)
Applicability: Eluents containing Acetonitrile, Methanol, or TFA.[1]

Container: Use a grounded Safety Can (HDPE or Stainless Steel) or glass carboy with a

secondary containment tray.

Venting: Use a safety cap with a charcoal filter to prevent pressure buildup and vapor

release.

Labeling (Mandatory):

Hazard: "Flammable Liquid."

Constituents: Must list percentages (e.g., "Acetonitrile 40%, Water 59%, TFA 0.1%,

Histidinyl-Alanine <1%").[1]

Segregation: Keep separate from Oxidizers (e.g., Peroxides, Nitric Acid) to prevent

exothermic reactions.[1]

Visual Decision Workflow
The following diagram illustrates the logical flow for determining the correct disposal path.
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Waste: Histidinyl-Alanine

What is the physical state?

Solid / Powder Liquid / Solution

Is it infectious? Contains Organic Solvents?
(Acetonitrile, MeOH)

Biohazardous Waste
(Autoclave -> Incinerate)

Yes

Non-Regulated Chemical Waste
(Landfill/Trash)

No

Hazardous Chemical Waste
(RCRA D001/F003)

Yes (>10%)

Aqueous Buffer Only

No

Check pH (5.5 - 10.5)

Sanitary Sewer
(With EHS Approval)

Pass

Collect as Non-Haz Liquid

Fail

Click to download full resolution via product page

Figure 1: Decision logic for classifying Histidinyl-Alanine waste streams based on matrix and

contamination.

Technical Data for EHS Documentation
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When submitting waste manifests, use the following data to validate your classification.

Table 1: Physicochemical & Regulatory Properties
Parameter Value/Status Operational Implication

Water Solubility High

Suitable for aqueous cleaning;

rinsate is generally non-

hazardous.

Stability Stable
No risk of polymerization or

explosion in storage.

Reactivity None

Compatible with standard

HDPE, Glass, and PTFE

containers.[1]

EPA Waste Code None (Pure)
If pure, do not assign D, F, P,

or U codes.[1]

Flash Point N/A (Solid)
Not ignitable unless mixed with

solvents.

Toxicity (LD50) >5000 mg/kg (Est.) Classified as "Low Toxicity."[6]

Table 2: Waste Stream Compatibility
Waste Stream Compatibility Notes

Organic Solvents Compatible
Can be mixed with HPLC

waste (MeOH, ACN).[1][7]

Acids (Dilute) Compatible
Soluble in dilute HCl/TFA

(common in peptide synthesis).

Strong Oxidizers Incompatible

Avoid mixing with concentrated

Nitric Acid or Peroxides

(degradation risk).

Bio-Waste Compatible
Can be autoclaved; peptide

will denature/hydrolyze.
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Emergency Procedures
Although His-Ala is low-hazard, standard laboratory safety applies.[1]

Spill (Solid): Sweep up carefully to avoid dust generation.[3][4][5][8] Place in a sealed bag.

Wipe area with a wet paper towel.

Spill (Liquid - Solvent): Evacuate area if volume is large (>500mL). Use a solvent spill kit

(absorbent pads). Wear nitrile gloves and safety goggles.

Exposure:

Eye Contact: Flush with water for 15 minutes.[5][9]

Inhalation:[5][10] Move to fresh air.[5][11][12] (Peptide dust can be a mild respiratory

irritant).

References
National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound

Summary for CID 351667, Histidinyl-Alanine. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication

Standard: Safety Data Sheets. 29 CFR 1910.1200.[4] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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